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An in-depth guide for researchers, scientists, and drug development professionals on the
solubility of helium in water at different temperatures, detailing experimental protocols and
thermodynamic principles.

Helium, an inert gas with unique physical and chemical properties, finds various applications in
scientific research and industry, including as a carrier gas in chromatography, a cryogen for
cooling superconducting magnets, and in specialized breathing mixtures. In the context of drug
development and biomedical research, understanding the solubility of helium in aqueous
solutions is crucial for applications such as the development of gas-based therapeutic agents
and for understanding the biophysical effects of inert gases on cellular systems. This technical
guide provides a comprehensive overview of the solubility of helium in water as a function of
temperature, presents a compilation of quantitative data, and details the experimental
methodologies used for its determination.

Quantitative Data on Helium Solubility in Water

The solubility of helium in water is a function of temperature, pressure, and the presence of
other solutes. Generally, the solubility of gases in liquids decreases with increasing
temperature. However, for helium in water, a minimum solubility is observed around 30°C, after
which the solubility begins to increase with temperature.[1] This behavior is a result of the
complex interplay between the enthalpy and entropy of dissolution.

The solubility of helium in water is often expressed in terms of the Henry's Law constant (
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ky kH

), which relates the partial pressure of the gas above the liquid to the concentration of the
dissolved gas. The relationship is given by:

C=k H-P
where:
o C is the concentration of the dissolved gas (e.g., in Molarity, M).
o kykH
is the Henry's Law constant (e.g., in M/atm).

e P is the partial pressure of the gas (e.g., in atm).

A higher Henry's Law constant indicates lower solubility.[2] The following table summarizes the
solubility of helium in water at various temperatures, expressed through different common
units.
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) (M/atm)
0 273.15 4.2x 104 0.0097 7.5x10°°
10 283.15 4.0x104 0.0090 7.2x10°%
20 293.15 3.8x104 0.0086 6.9 x 10-°
25 298.15 3.7x10% 0.0085 6.8 x10°°
30 303.15 3.7x104 0.0083 6.7 x 10-°
40 313.15 3.8x 104 0.0084 6.8 x 10-°
50 323.15 3.9x104 0.0087 7.0x10°%
75 348.15 44x104 0.0102 8.0x 10-°

Note: The values presented in this table are compiled from various sources and may have
slight variations depending on the experimental method and data fitting procedures used. The
Bunsen absorption coefficient is the volume of gas (at STP) dissolved in one volume of liquid at
the given temperature when the partial pressure of the gas is 1 atm. The mole fraction is
calculated for a total pressure of 1 atm.

Experimental Protocols for Determining Helium
Solubility
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The accurate determination of gas solubility in liquids requires precise control of temperature
and pressure, as well as a reliable method for measuring the amount of dissolved gas. Several
experimental techniques have been employed to measure the solubility of helium in water.

Static Equilibrium Methods

These methods involve bringing a known volume of gas and liquid into contact within a closed,
thermostated vessel and allowing the system to reach equilibrium. The amount of dissolved
gas is then determined by measuring the change in the volume or pressure of the gas phase.

1. Ostwald Method:

e Principle: A known volume of gas is brought into contact with a known volume of degassed
liquid in a calibrated absorption bulb. The system is agitated at a constant temperature until
equilibrium is reached. The volume of the remaining gas is measured, and the volume of
dissolved gas is calculated by difference.

e Apparatus: The setup typically consists of a gas buret for measuring the initial and final gas
volumes, an absorption bulb connected to the buret (often via a spiral glass tube to increase
the contact surface area and facilitate agitation), and a constant temperature bath.

e Procedure:

[e]

A precise volume of degassed water is introduced into the absorption bulb.

o A known volume of pure helium gas is transferred from the gas buret to the absorption
bulb.

o The apparatus is vigorously shaken within the constant temperature bath to facilitate the
dissolution of helium until the gas volume remains constant, indicating that equilibrium has
been reached.

o The final volume of the gas in the buret is recorded.

o The solubility is calculated from the initial and final gas volumes, the volume of the liquid,
and the temperature and pressure of the experiment.
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Dynamic Methods

Dynamic methods involve flowing a gas through a liquid until the liquid is saturated with the
gas. The concentration of the dissolved gas is then measured directly.

2. Mass Spectrometric Method:

 Principle: This method utilizes a mass spectrometer to determine the concentration of helium
dissolved in a water sample. It is a highly sensitive and accurate technique.[3]

e Apparatus: The core components include a gas extraction system and a mass spectrometer.
The extraction system is designed to transfer the dissolved gases from the liquid phase to
the gas phase under vacuum.[3]

e Procedure:

o A water sample is collected in a sealed container, typically a stainless steel cylinder, to
prevent the loss of dissolved gases.[3]

o The dissolved gases are extracted from the water sample into an evacuated cylinder of a
known volume.[3] This is often achieved by connecting the sample cylinder to the
evacuated cylinder and allowing the dissolved gases to partition into the vacuum.

o The extracted gas mixture is then introduced into the inlet system of the mass
spectrometer.

o The mass spectrometer is used to measure the partial pressure of helium in the extracted
gas, which is then used to calculate the original concentration of dissolved helium in the
water sample.

Visualization of Key Concepts

To better illustrate the relationship between temperature and helium solubility, as well as the
workflow of the experimental determination, the following diagrams are provided.
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Caption: Relationship between temperature and helium solubility in water.
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Mass Spectrometric Solubility Determination
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Caption: Experimental workflow for mass spectrometric determination of helium solubility.

Conclusion

The solubility of helium in water exhibits a unique temperature dependence, with a minimum
solubility observed around 30°C. Accurate determination of helium solubility is essential for
various scientific and industrial applications and can be achieved through established
experimental protocols such as the Ostwald method and mass spectrometry. The data and
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methodologies presented in this guide provide a valuable resource for researchers working
with helium in aqueous environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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